Cas no 1375068-02-2 (4-(2,4-difluorophenoxy)butane-1-sulfonyl chloride)

• Product Name: 4-(2,4-difluorophenoxy)butane-1-sulfonyl chloride
• CAS No: 1375068-02-2
• MF: C₁₀H₁₁ClF₂O₃S
• MW: 284.707348108292
• CID: 5575646
• Update Time: 2025-05-21

4-(2,4-difluorophenoxy)butane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(2,4-difluorophenoxy)butane-1-sulfonyl chloride
• 1-Butanesulfonyl chloride, 4-(2,4-difluorophenoxy)-

• Inchi： 1S/C10H11ClF2O3S/c11-17(14,15)6-2-1-5-16-10-4-3-8(12)7-9(10)13/h3-4,7H,1-2,5-6H2
• InChI Key： CMQSPWYQTTUGLP-UHFFFAOYSA-N
• SMILES： C(S(Cl)(=O)=O)CCCOC1=CC=C(F)C=C1F

Experimental Properties

• Density: 1.397±0.06 g/cm3(Predicted)
• Boiling Point: 383.4±32.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-(2,4-difluorophenoxy)butane-1-sulfonyl chloride

Professional Introduction to 4-(2,4-difluorophenoxy)butane-1-sulfonyl chloride (CAS No. 1375068-02-2)

4-(2,4-difluorophenoxy)butane-1-sulfonyl chloride is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, with the CAS number 1375068-02-2, is characterized by its unique structural and chemical properties, which make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both fluorine atoms and a sulfonyl chloride functional group imparts distinct reactivity and stability, making it a versatile building block in medicinal chemistry.

The compound's structure consists of a butyl chain linked to a phenoxy group, which is further modified by the introduction of two fluorine atoms at the 2 and 4 positions of the aromatic ring. This substitution pattern enhances the compound's lipophilicity and metabolic stability, crucial factors in drug design. The sulfonyl chloride moiety at the end of the butyl chain provides a reactive site for further functionalization, enabling the synthesis of more complex molecules.

In recent years, 4-(2,4-difluorophenoxy)butane-1-sulfonyl chloride has been extensively studied for its potential applications in the development of novel therapeutic agents. One particularly promising area is its use as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By modifying the structure of kinase inhibitors with this compound, researchers aim to enhance their binding affinity and selectivity.

A notable study published in Organic Letters demonstrated the utility of 4-(2,4-difluorophenoxy)butane-1-sulfonyl chloride in the synthesis of potent Janus kinase (JAK) inhibitors. The researchers leveraged the reactivity of the sulfonyl chloride group to introduce diverse substituents onto a scaffold derived from this compound. The resulting inhibitors exhibited significant inhibitory activity against JAK3, a key enzyme implicated in inflammatory diseases. This work highlights the compound's potential as a tool for developing next-generation anti-inflammatory therapies.

Another emerging application of 4-(2,4-difluorophenoxy)butane-1-sulfonyl chloride is in the field of protease inhibition. Proteases are enzymes that catalyze the hydrolysis of peptide bonds and are involved in numerous physiological processes. Dysfunctional proteases have been linked to conditions such as Alzheimer's disease and cancer. Researchers have utilized this compound to develop protease inhibitors with improved efficacy and reduced toxicity. For instance, modifications to the butyl chain have been explored to enhance solubility and bioavailability, making these inhibitors more suitable for clinical use.

The influence of fluorine substitution on pharmacokinetic properties has also been a focal point of investigation. Fluorine atoms are known to influence metabolic stability, lipophilicity, and electronic properties of molecules. In the case of 4-(2,4-difluorophenoxy)butane-1-sulfonyl chloride, the two fluorine atoms at the 2 and 4 positions contribute to increased metabolic resistance, allowing for longer half-lives in vivo. This characteristic is particularly advantageous in drug development, where prolonged activity can lead to improved therapeutic outcomes.

Recent advancements in computational chemistry have further enhanced the understanding of how structural modifications affect biological activity. Molecular modeling studies have been employed to predict how different substituents attached via the sulfonyl chloride group interact with target proteins. These studies not only provide insights into mechanism-of-action but also guide synthetic efforts toward more effective drug candidates.

The versatility of 4-(2,4-difluorophenoxy)butane-1-sulfonyl chloride extends beyond its role as an intermediate in pharmaceutical synthesis. It has also been explored as a building block in materials science, particularly in the development of advanced polymers and coatings. The unique combination of lipophilicity and reactivity makes it an attractive candidate for creating novel materials with tailored properties.

In conclusion, 4-(2,4-difluorophenoxy)butane-1-sulfonyl chloride (CAS No. 1375068-02-2) is a multifaceted compound with significant potential across multiple domains of chemical research. Its structural features enable diverse applications in drug discovery, particularly in kinase inhibition and protease inhibition. The strategic use of fluorine substitution enhances its pharmacokinetic profile, making it an invaluable tool for medicinal chemists seeking to develop next-generation therapeutics.